4-chloro-2-iodo-N-propan-2-ylbenzenesulfonamide
Description
4-chloro-2-iodo-N-propan-2-ylbenzenesulfonamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CIIPS and has been found to have a range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.
Scientific Research Applications
Halogenation Techniques in Organic Synthesis
- A study by Bovonsombat and Mcnelis (1993) in the journal Synthesis explored the use of various halogenation techniques for polyalkylbenzenes. They used 1-Bromo-2,5-pyrrolidinedione (NBS) and 1-chloro-2,5-pyrrolidinedione (NCS) with p-toluenesulfonic acid as a catalyst for halogenation. Although this research did not specifically address 4-chloro-2-iodo-N-propan-2-ylbenzenesulfonamide, it provides insight into the methodologies that might be applicable for its synthesis and modification (Bovonsombat & Mcnelis, 1993).
Solubility and Phase Behavior
- Xiao, Wang, and Wang (2012) in the Journal of Chemical & Engineering Data conducted a study on the solubility of N-chloro-4-toluenesulfonamide sodium and N-chlorobenzenesulfonamide sodium in various solvents. This research is relevant for understanding the solubility and phase behavior of related sulfonamide compounds, including 4-chloro-2-iodo-N-propan-2-ylbenzenesulfonamide (Xiao, Wang, & Wang, 2012).
Environmental Transport and Stability
- The transport characteristics of chlorsulfuron, a compound structurally similar to 4-chloro-2-iodo-N-propan-2-ylbenzenesulfonamide, were studied by Veeh et al. (1994) in the Journal of Environmental Quality. This study provides insights into the environmental mobility and stability of such sulfonamide compounds (Veeh, Inskeep, Roe, & Ferguson, 1994).
Pharmaceutical Applications
- A study by Brzozowski et al. (2008) in the European Journal of Medicinal Chemistry synthesized derivatives of 4-chloro-N-(4-oxopyrimidin-2-yl)-2-mercaptobenzenesulfonamide and tested them as potential HIV-1 integrase inhibitors. This indicates the potential pharmaceutical applications of related sulfonamide derivatives (Brzozowski, Sławiński, Sa̧czewski, Sanchez, & Neamati, 2008).
Bioimaging and Chemosensing Applications
- Ravichandiran et al. (2020) in Analytical Chemistry developed a colorimetric and fluorescence probe using a sulfonamide derivative for the selective detection of Sn2+ ions. This demonstrates the potential use of sulfonamide compounds, like 4-chloro-2-iodo-N-propan-2-ylbenzenesulfonamide, in bioimaging and chemosensing applications (Ravichandiran et al., 2020).
properties
IUPAC Name |
4-chloro-2-iodo-N-propan-2-ylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClINO2S/c1-6(2)12-15(13,14)9-4-3-7(10)5-8(9)11/h3-6,12H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJHOYRAZRUQLNW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NS(=O)(=O)C1=C(C=C(C=C1)Cl)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClINO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-2-iodo-N-propan-2-ylbenzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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